Cas no 42163-67-7 (2-Thiazolidinethione, 4-methyl-, (S)-)

• Product Name: 2-Thiazolidinethione, 4-methyl-, (S)-
• CAS No: 42163-67-7
• MF: C₄H₇NS₂
• MW: 133.23507809639
• CID: 3981371
• PubChem ID: 55288327
• Update Time: 2025-06-08

2-Thiazolidinethione, 4-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione, 4-methyl-, (S)-
• (4S)-4-methyl-1,3-thiazolidine-2-thione
• SCHEMBL5688469
• G73151
• AKOS006359109
• 42163-67-7
• (s)-4-methylthiazolidine-2-thione

• Inchi： 1S/C4H7NS2/c1-3-2-7-4(6)5-3/h3H,2H2,1H3,(H,5,6)/t3-/m0/s1
• InChI Key： OUIAITHYQOIRPM-VKHMYHEASA-N
• SMILES： S1C(N[C@@H](C)C1)=S

Computed Properties

• Exact Mass: 133.00199157g/mol
• Monoisotopic Mass: 133.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on 2-Thiazolidinethione, 4-methyl-, (S)-

Introduction to 2-Thiazolidinethione, 4-methyl-, (S)- (CAS No. 42163-67-7)

2-Thiazolidinethione, 4-methyl-, (S)-, identified by the Chemical Abstracts Service Number (CAS No.) 42163-67-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazolidinethione class, characterized by a five-membered ring containing sulfur and oxygen atoms. The presence of a methyl group at the 4-position and the (S)-configuration at the chiral center introduces unique structural and functional properties, making it a valuable scaffold for drug discovery and development.

The thiazolidinethione moiety is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 4-position enhances the stability and reactivity of the molecule, while the (S)-configuration confers specific stereochemical interactions with biological targets. These features make 2-Thiazolidinethione, 4-methyl-, (S)- a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on thiazolidinethione derivatives. These compounds have demonstrated efficacy in preclinical studies against various diseases, including neurodegenerative disorders and infectious diseases. The structural flexibility of 2-Thiazolidinethione, 4-methyl-, (S)- allows for modifications that can optimize its pharmacokinetic properties and target specificity. For instance, researchers have explored its potential as a scaffold for kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 2-Thiazolidinethione, 4-methyl-, (S)- is its ability to interact with biological macromolecules through multiple binding modes. This property is particularly valuable in drug design, as it allows for the development of molecules with enhanced binding affinity and selectivity. Recent computational studies have highlighted the importance of the sulfur and oxygen atoms in mediating these interactions, suggesting that modifications at these positions could further improve the compound's biological activity.

The synthesis of 2-Thiazolidinethione, 4-methyl-, (S)- involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. The stereochemistry at the chiral center is crucial for its biological activity, and thus careful optimization of synthetic pathways is essential. Advances in asymmetric synthesis have enabled more efficient and scalable production methods for this compound, paving the way for its commercialization and further research.

Current research efforts are focused on exploring the pharmacological potential of 2-Thiazolidinethione, 4-methyl-, (S)- in various disease models. Preclinical studies have shown promising results in its ability to modulate inflammatory pathways and inhibit the growth of cancer cells. Additionally, its potential as an antimicrobial agent has been investigated, with early findings suggesting activity against resistant bacterial strains. These findings underscore the importance of continued research into this compound and its derivatives.

The development of novel drug candidates often involves collaboration between synthetic chemists, medicinal chemists, and biologists. 2-Thiazolidinethione, 4-methyl-, (S)- serves as an excellent example of how interdisciplinary approaches can lead to innovative therapeutic solutions. By combining synthetic expertise with biological insights, researchers can design molecules that not only possess desirable chemical properties but also exhibit potent biological activity.

In conclusion,2-Thiazolidinethione, 4-methyl-, (S)- represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its ability to interact with biological targets in multiple ways makes it a versatile scaffold for drug discovery. As research progresses，this compound is likely to play a crucial role in the development of new therapies for various diseases.